Cas no 104961-47-9 (1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester)

1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester structure
104961-47-9 structure
Product Name:1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
CAS No:104961-47-9
Molecular Formula:C18H17NO4S
Molecular Weight:343.39688372612
CID:1150049

1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
    • 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-, methyl ester
    • InChIKey: SLTZWANUHXOYOE-UHFFFAOYSA-N
    • Inchi: 1S/C18H17NO4S/c1-22-13-9-10-15-14(11-13)17(24(3)21)16(18(20)23-2)19(15)12-7-5-4-6-8-12/h4-11H,1-3H3
    • SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C)=O)=C1C(OC)=O

Computed Properties

  • Exact Mass: 343.08791

Experimental Properties

  • PSA: 57.53
  • Boiling Point: 497.5±37.0 °C(Predicted)
  • Melting Point: 140-144 °C
  • Density: 1.29±0.1 g/cm3(Predicted)

1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Related Literature

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